Cas no 2229501-78-2 (2-{5-(4-methylphenyl)furan-2-yloxy}acetic acid)

• Product Name: 2-{5-(4-methylphenyl)furan-2-yloxy}acetic acid
• CAS No: 2229501-78-2
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 5750694
• PubChem ID: 165666715
• Update Time: 2025-06-08

2-{5-(4-methylphenyl)furan-2-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(4-methylphenyl)furan-2-yl]oxy}acetic acid
• 2229501-78-2
• EN300-1751297
• 2-{5-(4-methylphenyl)furan-2-yloxy}acetic acid

• Inchi： 1S/C13H12O4/c1-9-2-4-10(5-3-9)11-6-7-13(17-11)16-8-12(14)15/h2-7H,8H2,1H3,(H,14,15)
• InChI Key： WXILPDVMIBYJMO-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1C=CC(C)=CC=1)OCC(=O)O

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-{5-(4-methylphenyl)furan-2-yloxy}acetic acid

Recent Advances in the Study of 2-{5-(4-methylphenyl)furan-2-yloxy}acetic acid (CAS: 2229501-78-2)

In recent years, the compound 2-{5-(4-methylphenyl)furan-2-yloxy}acetic acid (CAS: 2229501-78-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its furan-2-yloxy acetic acid core and a 4-methylphenyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of the compound's anti-inflammatory and analgesic properties. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 2-{5-(4-methylphenyl)furan-2-yloxy}acetic acid exhibits significant COX-2 inhibitory activity, comparable to some non-steroidal anti-inflammatory drugs (NSAIDs) currently on the market. The study utilized in vitro enzyme assays and molecular docking simulations to confirm its binding affinity and selectivity for COX-2 over COX-1, suggesting a reduced risk of gastrointestinal side effects.

Another notable advancement is the optimization of the synthetic route for this compound. Researchers from the University of Cambridge recently reported a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. Their approach, detailed in *Organic Process Research & Development*, involves a palladium-catalyzed coupling reaction followed by a mild oxidation step, achieving a total yield of 78% with high purity. This development is expected to facilitate large-scale production for further preclinical and clinical studies.

In addition to its anti-inflammatory potential, preliminary studies have indicated that 2-{5-(4-methylphenyl)furan-2-yloxy}acetic acid may possess anticancer properties. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported that the compound induces apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, although further in vivo studies are needed to validate these findings.

The pharmacokinetic profile of this compound has also been a focus of recent research. A team from the National Institutes of Health (NIH) conducted a series of ADME (Absorption, Distribution, Metabolism, and Excretion) studies, revealing favorable oral bioavailability and a half-life suitable for once-daily dosing. These findings, published in *Drug Metabolism and Disposition*, highlight the compound's potential as a viable candidate for further drug development.

Despite these promising results, challenges remain. For instance, the exact molecular targets and off-target effects of 2-{5-(4-methylphenyl)furan-2-yloxy}acetic acid are not yet fully understood. Future research directions may include proteomic and transcriptomic analyses to identify additional pathways influenced by this compound, as well as toxicity studies to ensure its safety profile meets regulatory standards.

In conclusion, the latest research on 2-{5-(4-methylphenyl)furan-2-yloxy}acetic acid (CAS: 2229501-78-2) underscores its potential as a multifaceted therapeutic agent. With ongoing advancements in synthesis, mechanistic understanding, and pharmacokinetic optimization, this compound represents a promising avenue for the development of novel anti-inflammatory and anticancer drugs. Continued interdisciplinary collaboration will be essential to translate these findings into clinical applications.